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Compound of Interest

Compound Name: 1-lodooctane-D17

Cat. No.: B3044150

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 1-
lodooctane-D17. The information is compiled from safety data sheets and chemical databases
to ensure laboratory personnel can manage this compound responsibly.

Chemical and Physical Properties

1-lodooctane-D17 is a deuterated form of 1-iodooctane. While specific data for the deuterated

compound is limited, the physical and chemical properties are expected to be very similar to its
non-deuterated counterpart.
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Property

Value

Chemical Formula

C8D17I[1]

Molecular Weight 257.14 g/mol [2]

Appearance Colorless to yellow liquid[1][2]
Boiling Point 225-226 °C (437-439 °F)[1]
Melting Point -46 °C (-51 °F)

Flash Point 87 °C (189 °F)

Density 1.33 g/cm3

Solubility Insoluble in water

Toxicological Information

Toxicological data for 1-lodooctane-D17 is not readily available. The following data is for the

unlabeled compound, 1-iodooctane, and should be considered relevant for safety

assessments.

Hazard

Description

Acute Effects

Causes serious eye irritation. May cause skin
irritation and respiratory tract irritation. May be

harmful if swallowed or inhaled.

Chronic Effects

No components of this product at levels greater
than or equal to 0.1% are identified as probable,
possible, or confirmed human carcinogens by
IARC or ACGIH.

LD50 (Intraperitoneal, Rat)

1982 mg/kg

LD50 (Intraperitoneal, Mouse)

1416 mg/kg

Hazard Identification and GHS Classification
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1-lodooctane is considered a hazardous substance.

GHS Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation
Combustible Liquid Warning: Combustible liquid

Safe Handling and Experimental Protocols

Adherence to proper laboratory procedures is crucial when working with 1-lodooctane-D17.

Personal Protective Equipment (PPE)

o Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.

e Hand Protection: Handle with chemical-resistant gloves (e.g., PVC). Dispose of
contaminated gloves after use.

o Skin and Body Protection: Wear impervious clothing and ensure no part of the skin is
exposed.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Safety showers and eyewash stations should be readily accessible.

General Handling Protocol

« Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Avoid Inhalation: Do not breathe vapor or mist.
« Ignition Sources: Keep away from open flames, hot surfaces, and sparks. No smoking.

e Grounding: Take measures to prevent the buildup of electrostatic charge.
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Storage

e Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.
e Protect from light and heat.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush with plenty of water for at
Eye Contact least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing.

Seek medical attention if irritation persists.

Remove to fresh air. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.

Accidental Release and Disposal
Spill Response

o Evacuate personnel from the area.
o Ensure adequate ventilation and remove all sources of ignition.
o Wear appropriate personal protective equipment.

o Absorb the spill with an inert absorbent material (e.g., sand, earth).
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¢ Collect the absorbed material into a suitable, closed container for disposal.

e Do not allow the product to enter drains.

Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

o Consult with a licensed professional waste disposal service.

Logical Workflow for Safe Handling

Preparation Handling Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 1-lodooctane-D17: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044150#safety-and-handling-guidelines-for-1-
iodooctane-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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